Cas no 29949-82-4 (Phosphine,tris[4-(1-methylethyl)phenyl]-)

• Product Name: Phosphine,tris[4-(1-methylethyl)phenyl]-
• CAS No: 29949-82-4
• MF: C₂₇H₃₃P
• MW: 388.524688482285
• CID: 279956
• PubChem ID: 141533
• Update Time: 2025-04-19

Phosphine,tris[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine,tris[4-(1-methylethyl)phenyl]-
• tris(4-propan-2-ylphenyl)phosphane
• AC1L3JAN
• NSC193773
• Phosphine, tris(4-(1-methylethyl)phenyl)-
• Tri-(p-isopropylphenyl)phosphin
• Tri-p-cumylphosphin
• SCHEMBL3769642
• NSC-193773
• NSC 193773
• 29949-82-4
• DTXSID20184053

• Inchi： 1S/C27H33P/c1-19(2)22-7-13-25(14-8-22)28(26-15-9-23(10-16-26)20(3)4)27-17-11-24(12-18-27)21(5)6/h7-21H,1-6H3
• InChI Key： NTUMNRFLAZXNBW-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C(C)C)(C1C=CC(=CC=1)C(C)C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 388.23219
• Monoisotopic Mass: 388.231988050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 6.81500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives